Cas no 150667-24-6 (4-Acetamidoacetophenone)

4-Acetamidoacetophenone structure
4-Acetamidoacetophenone structure
Product Name:4-Acetamidoacetophenone
CAS No:150667-24-6
MF:C10H11NO2
MW:177.199842691422
CID:65210
PubChem ID:75937
Update Time:2025-04-18

4-Acetamidoacetophenone Chemical and Physical Properties

Names and Identifiers

    • 4-Acetamidoacetophenone
    • 4'-Acetylacetanilide cation radical
    • N-(4-acetylphenyl)acetamide
    • 4'-ACETAMIDOACETOPHENONE
    • NS00028268
    • Acetamide, N-(4-acetylphenyl)-
    • N-(4-Acetyl-phenyl)-acetamide
    • YV24XB4VZ5
    • p-acetamidoacetophenone
    • 4-(Acetylamino)phenyl methyl ketone
    • Acetanilide, 4'-acetyl-
    • N-(4-Acetyl-phenyl)acetamide
    • J-016687
    • 4'-(Acetylamino)acetophenone
    • AB-016/30007006
    • NSC39449
    • PS-5216
    • SCHEMBL474757
    • NSC 39449
    • DTXSID10181657
    • MFCD00014965
    • 4'-Acetylacetanilide
    • UNII-YV24XB4VZ5
    • p-Acetylaminoacetophenone
    • 2719-21-3
    • 4-Acetylacetanilide
    • EINECS 220-320-6
    • SY013478
    • FT-0617374
    • CHEMBL3408645
    • 150667-24-6
    • AI3-17739
    • N-(p-Acetylphenyl)acetamide
    • 4'-Acetamido-acetophenone
    • AKOS000153076
    • Z27699519
    • p-Acetylacetanilide
    • 4-Acetamido-acetophenone
    • BB 0240297
    • (R)-4-CHLOROSTYRENEOXIDE
    • 4'-Acetamidoacetophenone, 97%
    • EN300-84347
    • 4 inverted exclamation mark -Acetamidoacetophenone
    • NSC-39449
    • CS-0187545
    • N-(4-Acetylphenyl)acetamide #
    • Inchi: 1S/C10H11NO2/c1-7(12)9-3-5-10(6-4-9)11-8(2)13/h3-6H,1-2H3,(H,11,13)
    • InChI Key: WECHHDJTILFYQT-UHFFFAOYSA-N
    • SMILES: O=C(C)C1C=CC(=CC=1)NC(C)=O

Computed Properties

  • Exact Mass: 177.078978594g/mol
  • Monoisotopic Mass: 177.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 46.2Ų

4-Acetamidoacetophenone Related Literature

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